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Compound of Interest

Compound Name: Aldose reductase-IN-2

Cat. No.: B12422412 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of potent investigational compounds like Aldose reductase-IN-2 is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure laboratory safety and procedural accuracy.

Immediate Safety and Handling Protocols
Aldose reductase-IN-2 is an investigational potent inhibitor of aldose reductase.[1] While a

specific Safety Data Sheet (SDS) for Aldose reductase-IN-2 is not publicly available, data for

the structurally similar compound, Aldose reductase-IN-1, provides crucial safety guidance. It is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Proper PPE is the first line of defense against exposure.

The following should be worn at all times when handling Aldose reductase-IN-2:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes and fine dust.

Hand Protection: Nitrile gloves are required. Ensure gloves are regularly inspected for tears

or punctures and are changed immediately if contaminated.

Body Protection: A lab coat must be worn to protect street clothing and skin from

contamination.
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Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

a properly fitted respirator (e.g., N95 or higher) is necessary. All handling of powdered

compounds should be performed in a certified chemical fume hood.

Engineering Controls:

Ventilation: Always handle Aldose reductase-IN-2 in a well-ventilated area, preferably within

a chemical fume hood to minimize inhalation exposure.[2]

Eye Wash and Safety Shower: Ensure that an eye wash station and safety shower are

readily accessible in the immediate work area.

Procedural, Step-by-Step Guidance
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[2]

Preparation of Solutions:

All weighing and solution preparation should be conducted within a chemical fume hood.

To avoid generating dust, carefully handle the powdered compound.

When preparing solutions, slowly add the solvent to the compound to minimize splashing.

Handling:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.[2]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

In Case of Accidental Exposure:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation develops.

[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them one or two glasses of water to drink. Seek immediate medical attention.[2]

Spill and Disposal Plan
Spill Response:

Evacuate the area and prevent unnecessary personnel from entering.

Wear appropriate PPE, including respiratory protection for large spills or powdered material.

For small spills, carefully cover the spill with an absorbent material (e.g., vermiculite, sand, or

earth).

Sweep up the absorbed material and place it into a sealed, labeled container for disposal.

Clean the spill area with a suitable decontamination solution.

Disposal:

All waste materials contaminated with Aldose reductase-IN-2, including empty containers,

used PPE, and spill cleanup materials, must be disposed of as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[2] Follow all local,

state, and federal regulations for hazardous waste disposal. Do not release into the

environment.[2]
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Quantitative Data Summary
Parameter

Information (based on
Aldose reductase-IN-1)

Source

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[2]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P391: Collect spillage.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[2]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Aldose reductase-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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